2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide

• CAS No.: 1479463-90-5
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.288
• IUPAC Name: N-benzyl-2-(2-hydroxyethylamino)-N-methylacetamide
• InChI: InChI=1S/C12H18N2O2/c1-14(12(16)9-13-7-8-15)10-11-5-3-2-4-6-11/h2-6,13,15H,7-10H2,1H3
• InChI Key: YALSACOXNLDKOG-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)CNCCO
• Synonyms: N-Benzyl-N-methyl-2-[(2-hydroxyethyl)amino]acetamide

Description

2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide is an organic compound with the molecular formula C12H18N2O2 and a molecular weight of 222.28 g/mol . This compound is known for its applications in biochemical research and organic synthesis .

Preparation Methods

The synthesis of 2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide can be achieved through various chemical routes. One common method involves the reaction of N-methyl-N-(phenylmethyl)acetamide with 2-chloroethanol under basic conditions . The reaction typically requires a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The product is then purified through recrystallization or chromatography .

Chemical Reactions Analysis

2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of primary amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, producing various substituted derivatives.

Scientific Research Applications

2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a starting material for the synthesis of more complex organic molecules.

Biology: The compound is utilized in biochemical assays and as a reagent in the study of enzyme kinetics.

Industry: The compound is employed in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity . This interaction can lead to changes in cellular pathways and biochemical processes, making it a valuable tool in research .

Comparison with Similar Compounds

2-[(2-Hydroxyethyl)amino]-N-methyl-N-(phenylmethyl)-acetamide can be compared with similar compounds such as:

2-[(2-Hydroxyethyl)amino]ethanol: This compound shares the hydroxyethylamino group but lacks the N-methyl and phenylmethyl groups.

N-methyl-N-(phenylmethyl)acetamide: This compound lacks the hydroxyethylamino group, making it less versatile in certain reactions.

The uniqueness of this compound lies in its combination of functional groups, which allows it to participate in a wide range of chemical reactions and applications .